Cas no 91766-59-5 (5-Bromo-N-(2-(dimethylamino)ethyl)-1H-indazole-3-carboxamide)

5-Bromo-N-(2-(dimethylamino)ethyl)-1H-indazole-3-carboxamide structure
91766-59-5 structure
Product Name:5-Bromo-N-(2-(dimethylamino)ethyl)-1H-indazole-3-carboxamide
CAS No:91766-59-5
MF:C12H15BrN4O
MW:311.177701234818
MDL:MFCD13177008
CID:1040488
PubChem ID:70700911
Update Time:2025-04-20

5-Bromo-N-(2-(dimethylamino)ethyl)-1H-indazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-N-(2-(dimethylamino)ethyl)-1H-indazole-3-carboxamide
    • 1H-INDAZOLE-3-CARBOXAMIDE, 5-BROMO-N-[2-(DIMETHYLAMINO)ETHYL]-
    • AM86150
    • F17827
    • CS-0360739
    • DTXSID70743699
    • 91766-59-5
    • 5-bromo-N-[2-(dimethylamino)ethyl]-1H-indazole-3-carboxamide
    • MDL: MFCD13177008
    • Inchi: 1S/C12H15BrN4O/c1-17(2)6-5-14-12(18)11-9-7-8(13)3-4-10(9)15-16-11/h3-4,7H,5-6H2,1-2H3,(H,14,18)(H,15,16)
    • InChI Key: DQOVDTZTUHZZOM-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C(C(NCCN(C)C)=O)=NN2

Computed Properties

  • Exact Mass: 310.04292g/mol
  • Monoisotopic Mass: 310.04292g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 61Ų

Experimental Properties

  • Density: 1.493±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 172-173 ºC
  • Solubility: Very slightly soluble (0.9 g/l) (25 º C),

5-Bromo-N-(2-(dimethylamino)ethyl)-1H-indazole-3-carboxamide Pricemore >>

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